Cas no 1105232-14-1 (N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide)

• Product Name: N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide
• CAS No: 1105232-14-1
• MF: C₂₂H₁₇ClN₄O₃
• MW: 420.848383665085
• CID: 5385421
• Update Time: 2025-10-25

N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide

• Inchi： 1S/C22H17ClN4O3/c23-17-10-8-16(9-11-17)20-25-21(30-26-20)18-7-4-12-27(22(18)29)14-19(28)24-13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H,24,28)
• InChI Key： GSMVEFRSIBGKPO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C(=O)C(C2ON=C(C3=CC=C(Cl)C=C3)N=2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide

N-Benzyl-2-{3-[3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]-2-Oxo-1,2-Dihydropyridin-1-yl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1105232-14-1, known as N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzyl group, a dihydropyridine ring, and a oxadiazole moiety. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and material science. The 4-chlorophenyl oxadiazole group in this compound is particularly interesting due to its ability to modulate electronic properties and enhance stability. Researchers have explored the use of such compounds in designing novel pharmaceutical agents, where their ability to interact with biological targets is crucial.

The dihydropyridine ring in the molecule is another key feature that contributes to its reactivity and versatility. Dihydropyridines are well-known for their role in calcium channel blockers and other bioactive molecules. In this compound, the dihydropyridine ring is further substituted with an oxadiazole group, which introduces additional electronic complexity and functional diversity.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. The acetamide group at the core of the molecule provides a site for further functionalization, enabling chemists to tailor the compound for specific applications. Recent advancements in catalytic methods have made it possible to synthesize this compound with high efficiency and precision.

In terms of synthesis, the preparation of N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-y}acetamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic strategies. The use of transition metal catalysts has significantly improved the yield and purity of the final product.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary studies, making it a safer alternative for certain industrial applications. Its stability under various conditions also makes it suitable for use in harsh chemical environments.

In conclusion, N-benzyl-2-{3-[3-(4-chlorophenyl)-1,2,4-Oxadiazol5-yll]-2-Oxo-l , 2-Dihydro pyridin-l-Yl}Acetamide (CAS No. 1105232-l4-l) represents a significant advancement in organic synthesis. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, its role in future innovations is expected to grow substantially.